Cas no 2172459-27-5 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylformamido}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylformamido}propanoic acid
• CAS No: 2172459-27-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6484589
• PubChem ID: 165567708
• Update Time: 2025-05-22

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylformamido}propanoic acid
• EN300-1580494
• 2172459-27-5
• 3-{N-propyl-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid
• EN300-1580495
• 2171251-20-8
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-propylformamido}propanoic acid
• EN300-1580493
• 3-{N-propyl-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid
• 2171175-96-3

• Inchi： 1S/C26H30N2O5/c1-2-12-28(13-11-24(29)30)25(31)17-14-18(15-17)27-26(32)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,2,11-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： CXZHOBLTOYHCLG-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CCC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylformamido}propanoic acid

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylformamido}propanoic acid: A Comprehensive Overview

The compound 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylformamido}propanoic acid, identified by the CAS number 2172459-27-5, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and biochemical research. This compound has garnered attention due to its unique structural features and promising applications in drug development and biotechnology.

The molecular structure of this compound is characterized by a cyclobutane ring, which is a four-membered carbon ring, a feature that contributes to its rigidity and stability. The presence of the fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, indicates its role in facilitating controlled reactions during chemical synthesis processes. The Fmoc group is particularly useful in solid-phase peptide synthesis (SPPS), where it protects amino groups during the stepwise assembly of peptides.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their ability to induce non-classical interactions, such as π-interactions and halogen bonding, which can enhance the binding affinity of drug molecules to their target proteins. The integration of the Fmoc group with a cyclobutane moiety in this compound makes it a valuable tool for exploring novel therapeutic agents with improved pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and cyclization techniques. The use of Fmoc as a protecting group ensures that the reactive amino groups are selectively activated during the synthesis, enabling precise control over the reaction sequence.

From an applications standpoint, this compound has shown promise in peptide-based drug design, where its rigid structure can be exploited to create bioactive molecules with enhanced stability and bioavailability. Additionally, its potential role in combinatorial chemistry and high-throughput screening (HTS) platforms makes it a valuable asset for discovering new leads in drug discovery.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets, providing insights into its potential therapeutic applications. For instance, molecular docking studies have revealed that the cyclobutane ring can serve as a scaffold for inducing specific binding modes with target enzymes or receptors.

In conclusion, the compound 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-propylformamido}propanoic acid represents a cutting-edge molecule with diverse applications in chemical synthesis and drug development. Its unique structural features and functional groups make it an attractive candidate for further exploration in both academic and industrial settings.